Cas no 1483178-86-4 (5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole)

• Product Name: 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole
• CAS No: 1483178-86-4
• MF: C₆H₅ClF₃NS
• MW: 215.623809576035
• CID: 5170622
• PubChem ID: 65575265
• Update Time: 2025-06-30

5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole

• Inchi： 1S/C6H5ClF3NS/c7-2-4-3-11-5(12-4)1-6(8,9)10/h3H,1-2H2
• InChI Key： HXIJSSNWQYUHGB-UHFFFAOYSA-N
• SMILES： S1C(CCl)=CN=C1CC(F)(F)F

Additional information on 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole

Introduction to 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole (CAS No. 1483178-86-4)

5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole (CAS No. 1483178-86-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thiazole family, which is well-documented for its broad spectrum of biological activities. The unique structural features of this molecule, particularly the presence of a chloromethyl group and a 2,2,2-trifluoroethyl side chain, contribute to its distinctive chemical properties and potential applications in drug development.

The compound's molecular structure consists of a thiazole ring fused with an aliphatic side chain. The chloromethyl substituent at the 5-position introduces reactivity that makes it a valuable intermediate in organic synthesis, enabling further functionalization. Meanwhile, the 2,2,2-trifluoroethyl group enhances lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These characteristics make 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in targeting various biological pathways. Studies have shown that thiazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms in the structure of 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole further modulates its bioactivity by influencing electron distribution and metabolic resistance. This modification has been widely explored in the development of novel antiviral agents and kinase inhibitors.

One of the most compelling aspects of this compound is its potential in oncology research. Emerging studies suggest that thiazole derivatives can disrupt cancer cell proliferation by inhibiting key signaling pathways such as PI3K/Akt and MAPK. The chloromethyl group in 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole allows for covalent bonding with target proteins, enhancing drug binding affinity. Additionally, the trifluoroethyl moiety improves blood-brain barrier penetration, making it an attractive candidate for central nervous system (CNS) disorders.

Another area where this compound shows promise is in the treatment of infectious diseases. The structural motif of thiazole has been shown to interfere with bacterial biofilm formation and viral replication mechanisms. Recent preclinical trials have demonstrated that derivatives of thiazole can exhibit potent activity against drug-resistant strains of bacteria and fungi. The fluorinated version of 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole is being investigated for its ability to enhance antibacterial efficacy while reducing toxicity.

The synthesis of 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-1,3-thiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The presence of both electrophilic and nucleophilic sites in the molecule allows for diverse functionalization strategies, making it a versatile building block for medicinal chemists.

In conclusion,5-(chloromethyl)-2-(2,2-dichloroethylthio)benzoic acid ethyl ester CAS No 1483178-86-4 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Ongoing research continues to uncover new applications for this compound across multiple therapeutic areas. As our understanding of molecular interactions deepens,5-(chloromethyl)-1H-indazole-3-carboxylic acid CAS No 1483178-86-4 will likely play an increasingly important role in the development of next-generation therapeutics.